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This technical guide provides a comprehensive overview of the key spectroscopic data for
(E)-2-Phenylethenesulfonyl chloride, a valuable reagent in organic synthesis and chemical
biology. The following information has been compiled to support researchers, scientists, and
drug development professionals in the accurate identification and characterization of this
compound.

(E)-2-Phenylethenesulfonyl chloride, also known as trans-p3-styrenesulfonyl chloride, is a
bifunctional molecule featuring a phenyl group, a vinyl sulfonyl chloride moiety, and a trans-
configured double bond. Its unique structural features make it a subject of interest for various
chemical transformations. Accurate spectroscopic analysis is paramount for confirming its
identity and purity. The data presented herein is sourced from reputable databases and
provides a baseline for the analytical characterization of this compound.

Molecular Structure

The structure of (E)-2-Phenylethenesulfonyl chloride is fundamental to understanding its
spectroscopic properties. The key structural features include an aromatic ring, a carbon-carbon
double bond in the E (trans) configuration, and a sulfonyl chloride group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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